Cas no 85431-07-8 (Ethyl 4-(4-hydroxybutyl)benzoate)

• Product Name: Ethyl 4-(4-hydroxybutyl)benzoate
• CAS No: 85431-07-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1040077
• PubChem ID: 19907366
• Update Time: 2025-04-20

Ethyl 4-(4-hydroxybutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-hydroxybutyl)benzoate
• Ethyl4-(4-hydroxybutyl)benzoate
• SCHEMBL4130116
• 85431-07-8
• DTXSID40601196
• DEAHZHUWDRVSBC-UHFFFAOYSA-N
• DB-342985

• Inchi： 1S/C13H18O3/c1-2-16-13(15)12-8-6-11(7-9-12)5-3-4-10-14/h6-9,14H,2-5,10H2,1H3
• InChI Key： DEAHZHUWDRVSBC-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.17830